Cas no 2256707-32-9 (5-bromo-2-(1H-imidazol-1-yl-d3)pyridine-3,4,6-d3)

5-bromo-2-(1H-imidazol-1-yl-d3)pyridine-3,4,6-d3 structure
2256707-32-9 structure
Product Name:5-bromo-2-(1H-imidazol-1-yl-d3)pyridine-3,4,6-d3
CAS No:2256707-32-9
MF:C8H6BrN3
MW:230.094310283661
CID:6820700
PubChem ID:172400717
Update Time:2025-03-02

5-bromo-2-(1H-imidazol-1-yl-d3)pyridine-3,4,6-d3 Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-2-(1H-imidazol-1-yl-d3)pyridine-3,4,6-d3
    • 2256707-32-9
    • CS-21723
    • Inchi: 1S/C8H6BrN3/c9-7-1-2-8(11-5-7)12-4-3-10-6-12/h1-6H/i1D,2D,3D,4D,5D,6D
    • InChI Key: VDNCHISWKASSIB-MZWXYZOWSA-N
    • SMILES: BrC1=C([2H])N=C(C([2H])=C1[2H])N1C([2H])=NC([2H])=C1[2H]

Computed Properties

  • Exact Mass: 229.01217Da
  • Monoisotopic Mass: 229.01217Da
  • Isotope Atom Count: 6
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 30.7Ų

5-bromo-2-(1H-imidazol-1-yl-d3)pyridine-3,4,6-d3 Related Literature

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited